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Compound of Interest

Compound Name: Methyl 2,2-difluorohexanoate

Cat. No.: B1311288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2,2-difluorohexanoate, a

fluorinated ester of interest in synthetic and medicinal chemistry. Due to the limited availability

of specific experimental data for this compound in public literature, this guide combines

established information with general methodologies and predicted data to serve as a valuable

resource.

Chemical and Physical Properties
Methyl 2,2-difluorohexanoate is a colorless liquid with the molecular formula C₇H₁₂F₂O₂. The

introduction of the gem-difluoro group at the α-position significantly influences the compound's

electronic properties and reactivity.
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Property Value Source

CAS Number 50889-47-9 [1]

Molecular Formula C₇H₁₂F₂O₂ [1]

Molecular Weight 166.17 g/mol [1]

Boiling Point 149 °C [1]

Density 1.048 g/cm³ [1]

Flash Point 43 °C [1]

Storage Temperature 2-8°C [1]

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for Methyl 2,2-difluorohexanoate is not readily

available in the surveyed literature, a general and robust method for the preparation of α,α-

difluoroesters from 2-acyl-1,3-dithianes can be adapted. This approach offers a reliable

pathway to the target molecule.

General Experimental Protocol: Synthesis of α,α-
Difluoroesters
This protocol is based on the fluorinative desulfurization of a corresponding dithiane precursor.

Step 1: Synthesis of the Dithiane Precursor

The synthesis begins with the acylation of 1,3-dithiane followed by alkylation to introduce the

butyl side chain.

Diagram of the logical workflow:
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Step 1: Dithiane Precursor Synthesis Step 2: Fluorinative Desulfurization

1,3-Dithiane

n-Butyllithium
(Deprotonation)

Acetyl Chloride
(Acylation)

LDA
(Deprotonation)

Butyl Iodide
(Alkylation)

2-Hexanoyl-1,3-dithiane

2-Hexanoyl-1,3-dithiane

1,3-Dibromo-5,5-dimethylhydantoin
(Halogenation)

HF-Pyridine
(Fluorination)

Methanol
(Esterification)

Methyl 2,2-difluorohexanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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